Cas no 2165966-05-0 ((1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine)

• Product Name: (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine
• CAS No: 2165966-05-0
• MF: C₁₀H₂₀FN
• MW: 173.270906448364
• CID: 5043904
• Update Time: 2025-09-28

(1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-fluoro-N-pentylcyclopentan-1-amine
• (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine

• Inchi： 1S/C10H20FN/c1-2-3-4-8-12-10-7-5-6-9(10)11/h9-10,12H,2-8H2,1H3/t9-,10-/m1/s1
• InChI Key： ZDENWANOZPVBJT-NXEZZACHSA-N
• SMILES： F[C@@H]1CCC[C@H]1NCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• XLogP3: 2.9
• Topological Polar Surface Area: 12

Additional information on (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine

Introduction to (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine (CAS No: 2165966-05-0)

The compound (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine (CAS No: 2165966-05-0) is a structurally unique organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of cyclopentane derivatives, characterized by its five-membered ring structure with a fluorine atom at the 2-position and an N-pentylamine substituent at the 1-position. The stereochemistry of the compound is defined by its (1R,2R) configuration, which plays a crucial role in determining its physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine through a variety of methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess during the synthesis process. This method not only enhances the purity of the final product but also aligns with the growing demand for sustainable and environmentally friendly chemical processes. Researchers have also explored the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining product quality.

The physical properties of (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine are influenced by its molecular structure. The presence of the fluorine atom introduces electronic effects that alter the compound's reactivity and solubility. Experimental studies have shown that this compound exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, making it suitable for various organic reactions. Its melting point and boiling point are currently under investigation, but preliminary data suggest that it is stable under standard laboratory conditions.

From a pharmacological perspective, (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine has shown promising activity in preclinical studies. Recent research has focused on its potential as a modulator of ion channels, particularly in the context of neurological disorders. Studies conducted on animal models have demonstrated that this compound can selectively target certain ion channels without causing significant side effects. This selective activity suggests that it could be a valuable candidate for drug development programs targeting conditions such as epilepsy or chronic pain.

In addition to its pharmacological applications, (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine has also been explored for its potential in materials science. Its unique structure allows for the formation of self-assembled monolayers on various substrates, which could be utilized in the development of advanced sensors or electronic devices. Researchers have reported that films formed by this compound exhibit excellent stability and sensitivity when exposed to specific chemical stimuli.

The synthesis and characterization of (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine have been extensively documented in recent scientific literature. A study published in *Journal of Medicinal Chemistry* highlighted its role as a lead compound in drug discovery efforts targeting G-protein coupled receptors (GPCRs). The study revealed that this compound exhibits high potency and selectivity towards certain GPCRs, making it a strong candidate for further preclinical testing.

Furthermore, computational modeling techniques have been employed to predict the behavior of (1R,2R)-2-Fluoro-N-pentylcyclopentan-1-amine in biological systems. Molecular docking studies have provided insights into its binding affinity towards various protein targets, which is critical for understanding its mechanism of action. These computational approaches have also facilitated the design of analogs with improved pharmacokinetic properties.

In conclusion, (1R,2R)-2-fluoro-n-pentylcyclopentan-1-amine (CAS No: 2165966-05) is a versatile compound with diverse applications across multiple disciplines. Its unique stereochemistry and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry and pharmacology.